N-(3-ethoxypropyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide

• IUPAC Name: N-(3-ethoxypropyl)-N'-[(4-oxo-3H-phthalazin-1-yl)methyl]oxamide
• InChI: InChI=1S/C16H20N4O4/c1-2-24-9-5-8-17-15(22)16(23)18-10-13-11-6-3-4-7-12(11)14(21)20-19-13/h3-4,6-7H,2,5,8-10H2,1H3,(H,17,22)(H,18,23)(H,20,21)
• InChI Key: PQUXSWNOTFWUHH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C(=O)NCC1=NNC(=O)C2=CC=CC=C21
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.35 g/mol

Description

N-(3-ethoxypropyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide is an organic compound belonging to the class of phthalazinones. It is an important synthetic intermediate in the synthesis of various pharmaceuticals, such as antiviral and anticancer drugs. It has also been used in the synthesis of various other compounds, such as surfactants, dyes, and pigments. In recent years, this compound has been studied for its potential use in scientific research applications.

Scientific Research Applications

N-(3-ethoxypropyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide has been studied for its potential use in scientific research applications. It has been found to be a useful reagent in the synthesis of various compounds, such as surfactants, dyes, and pigments. It has also been used in the synthesis of various pharmaceuticals, such as antiviral and anticancer drugs. In addition, this compound has been studied for its potential use in biochemistry and molecular biology research.

Mechanism of Action

The mechanism of action of N-(3-ethoxypropyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, the compound has been found to have anti-inflammatory, anti-tumor, and antioxidant properties.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, the compound has been found to have anti-inflammatory, anti-tumor, and antioxidant properties. It has also been found to possess antifungal, antibacterial, and antiviral activity.

Advantages and Limitations for Lab Experiments

N-(3-ethoxypropyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide has several advantages and limitations when used in lab experiments. One advantage is that the compound is relatively stable and is not easily degraded. In addition, the compound is soluble in organic solvents, making it easy to handle and store. However, the compound is toxic and should be handled with caution. In addition, the compound is relatively expensive and may not be suitable for large scale experiments.

Future Directions

N-(3-ethoxypropyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide has a number of potential future directions. One potential direction is the development of new pharmaceuticals based on the compound. In addition, the compound could be used to develop new dyes, pigments, and surfactants. Another potential direction is the use of the compound in biochemistry and molecular biology research. Finally, the compound could be used to develop new diagnostic tools for the detection of diseases.

Synthesis Methods

N-(3-ethoxypropyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide can be synthesized in a two-step process. The first step involves the reaction of 4-bromo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide with ethyl chloroformate in the presence of triethylamine. This reaction yields this compound. The second step involves the reaction of this compound with a base, such as sodium hydroxide, to yield the desired product.